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Compound of Interest

Compound Name: Lankacyclinol A

Cat. No.: B1674469 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols, operational guidelines, and disposal

procedures for the handling of Lankacyclinol A. Given the absence of a specific Safety Data

Sheet (SDS) for Lankacyclinol A, the following guidance is based on information available for

the broader lankacidin class of antibiotics, which are known to be potent antimicrobial agents

that inhibit bacterial ribosomes.[1][2] Lankacyclinol A is a degradation product of lankacidinol.

[1]

I. Personal Protective Equipment (PPE) and Safety
Measures
Given that Lankacyclinol A is a potent powdered antimicrobial agent, stringent safety

measures must be followed to prevent exposure and contamination.[3][4]

Recommended Personal Protective Equipment:[5][6][7][8][9]
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PPE Component Specification Rationale

Gloves
Nitrile, powder-free, double-

gloving recommended.

Protects hands from direct

contact with the compound.[5]

[7]

Gown/Lab Coat
Disposable, lint-free, with long

sleeves and tight-fitting cuffs.

Protects clothing and skin from

contamination.[5][7][10]

Eye Protection
Safety goggles or a face

shield.

Protects eyes from splashes or

airborne particles.[5][9]

Respiratory Protection
A properly fitted N95 respirator

or higher.

Prevents inhalation of the

powdered compound,

especially during weighing and

handling.

Head and Shoe Covers Disposable.

Provides an additional barrier

against contamination in a

controlled environment.[5][9]

II. Chemical and Physical Properties
Specific experimental data for Lankacyclinol A is limited. The following table includes known

properties and estimated data based on the closely related compound, Lankacidin C, for

reference.
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Property Value Source/Notes

Molecular Formula C27H37NO8 [11][12]

Molecular Weight 503.58 g/mol [11]

CAS Number 52212-91-6 [13]

Appearance Assumed to be a solid powder. Based on related compounds.

Solubility

Data not available. Assume

poor solubility in water and

solubility in organic solvents

like DMSO.

General characteristic of

similar complex organic

molecules.

Stability

Known to be a degradation

product of lankacidinol under

basic conditions.[1]

Handle with care to avoid

further degradation.

III. Operational and Handling Plan
A systematic approach is essential when working with potent compounds like Lankacyclinol A.
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Preparation

Handling and Experimentation

Cleanup and Disposal

Don Appropriate PPE

Prepare Designated Work Area

Weigh Compound in Ventilated Enclosure

Dissolve in Appropriate Solvent

Perform Experiment

Decontaminate Work Surfaces and Equipment

Segregate and Dispose of Waste

Doff and Dispose of PPE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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